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Compound of Interest

Compound Name: 4-Bromo-2-methyl-6-nitrophenol

Cat. No.: B1287443

An In-depth Technical Guide to 4-Bromo-2-
methyl-6-nitrophenol

This guide provides a comprehensive technical overview of 4-bromo-2-methyl-6-nitrophenol
(CAS No: 20294-50-2), a substituted phenol of significant interest in synthetic organic
chemistry.[1] This document is intended for researchers, scientists, and professionals in drug
development, offering in-depth insights into its chemical properties, synthesis, and
characterization.

Compound Profile and Physicochemical Properties

4-Bromo-2-methyl-6-nitrophenol is a crystalline solid characterized by the presence of a
hydroxyl group, a methyl group, a bromine atom, and a nitro group on a benzene ring.[1] This
unique combination of functional groups dictates its chemical reactivity and physical properties,
making it a valuable intermediate in the synthesis of more complex molecules.

The structural and physical properties are summarized in the table below:
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Property Value

Molecular Formula C7HeBrNO3[1]

Molecular Weight 232.03 g/mol [1]

IUPAC Name 4-bromo-2-methyl-6-nitrophenol[1]
CAS Number 20294-50-2[1]

Melting Point 90.5 °C[1]

Boiling Point 278.5°C at 760 mmHg[1]

Density 1.8 g/cm3[1]

Flash Point 122.2 °C[1]

Vapor Pressure 0.00252 mmHg at 25°C[1]

Below is a diagram illustrating the chemical structure of 4-bromo-2-methyl-6-nitrophenol.

Caption: Chemical structure of 4-bromo-2-methyl-6-nitrophenol.

Synthesis Protocol: Electrophilic Aromatic
Substitution

The synthesis of 4-bromo-2-methyl-6-nitrophenol is a multi-step process that relies on the
principles of electrophilic aromatic substitution. The directing effects of the substituents on the
aromatic ring are crucial for achieving the desired regioselectivity. The hydroxyl and methyl
groups are ortho-, para-directing and activating, while the bromine is also an ortho-, para-
director but deactivating. The nitro group is a meta-directing and deactivating group.

A common synthetic route starts with o-cresol (2-methylphenol). The following is a detailed
protocol:

Step 1: Bromination of o-Cresol

e Reaction Setup: In a flask equipped with a magnetic stirrer and a dropping funnel, dissolve
o-cresol in a suitable solvent like glacial acetic acid.
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» Reagent Addition: Slowly add a solution of bromine in glacial acetic acid to the flask at room
temperature with constant stirring. The hydroxyl and methyl groups will direct the bromine to
the para position, which is sterically less hindered than the ortho positions.

e Reaction Monitoring: Monitor the reaction progress using Thin Layer Chromatography (TLC).

o Workup: Once the reaction is complete, pour the mixture into cold water to precipitate the
product, 4-bromo-2-methylphenol.

 Purification: Collect the precipitate by vacuum filtration, wash with cold water, and
recrystallize from a suitable solvent like ethanol/water to obtain the pure product.

Step 2: Nitration of 4-Bromo-2-methylphenol

e Reaction Setup: In a flask cooled in an ice-salt bath to 0 °C, slowly add 4-bromo-2-
methylphenol to cold concentrated sulfuric acid with vigorous stirring, ensuring the
temperature does not exceed 5 °C.[2]

« Nitrating Mixture: Prepare a nitrating mixture by slowly adding concentrated nitric acid to cold
concentrated sulfuric acid.[2]

» Reagent Addition: Add the nitrating mixture dropwise to the solution of the phenol in sulfuric
acid, maintaining the temperature below 5 °C.[2] The strong activating and directing effect of
the hydroxyl group will direct the nitro group to the ortho position (position 6).[2]

o Reaction Monitoring: Stir the reaction mixture at 0-5 °C for 1-2 hours and monitor its
progress by TLC.[2]

o Workup: Carefully pour the reaction mixture onto crushed ice with stirring to precipitate the
yellow product, 4-bromo-2-methyl-6-nitrophenol.[2]

« Purification: Collect the solid by vacuum filtration and wash with cold water until the
washings are neutral.[2] Recrystallize the crude product from an ethanol/water mixture to
obtain the pure final product.[2]
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Caption: Synthetic workflow for 4-bromo-2-methyl-6-nitrophenol.

Spectroscopic Characterization

Definitive structural confirmation of the synthesized 4-bromo-2-methyl-6-nitrophenol is
achieved through a combination of spectroscopic methods.[3]

'H NMR (Proton Nuclear Magnetic Resonance): The *H NMR spectrum is expected to show
distinct signals for the aromatic protons, the methyl protons, and the hydroxyl proton. The
integration and splitting patterns of these signals provide information about the number and
connectivity of the protons in the molecule.

13C NMR (Carbon-13 Nuclear Magnetic Resonance): The 13C NMR spectrum will display
signals for each unique carbon atom in the molecule, including the six aromatic carbons and
the methyl carbon.

IR (Infrared) Spectroscopy: The IR spectrum will show characteristic absorption bands for
the functional groups present. Key expected peaks include a broad O-H stretch for the
hydroxyl group, N-O stretches for the nitro group, and a C-Br stretch.[3]

Mass Spectrometry (MS): Mass spectrometry will determine the molecular weight of the
compound. The mass spectrum will show the molecular ion peak and characteristic
fragmentation patterns, including the isotopic pattern of bromine.[3]

Applications and Research Directions

Substituted nitrophenols are important intermediates in the synthesis of a wide range of organic
compounds. While specific applications for 4-bromo-2-methyl-6-nitrophenol are not
extensively documented in publicly available literature, its structure suggests potential utility in
several areas:

o Pharmaceutical Synthesis: As a building block for the synthesis of more complex, biologically
active molecules.
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e Agrochemicals: As a precursor for the development of new herbicides, fungicides, or
pesticides.

e Dye Manufacturing: As an intermediate in the production of azo dyes.
Further research is needed to fully explore the potential applications of this compound.

Safety and Handling

4-Bromo-2-methyl-6-nitrophenol is a hazardous substance and should be handled with
appropriate safety precautions.[1]

Hazards: It is harmful if swallowed, causes skin irritation, and causes serious eye irritation.[1]
It may also cause respiratory irritation.[1]

o Precautions: When handling this compound, wear protective gloves, protective clothing, and
eye/face protection.[1] Use only in a well-ventilated area and avoid breathing dust.[1]

» Storage: Store in a tightly closed container in a dry, cool, and well-ventilated place.[1]

o Disposal: Dispose of contents/container to an approved waste disposal plant in accordance
with local regulations.[1]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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bromo-2-methyl-6-nitrophenol]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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